Cas no 50549-23-0 (3-cyclohexylpiperidin-2-one)

3-cyclohexylpiperidin-2-one Properties

Names and Identifiers

• 2-Piperidinone, 3-cyclohexyl-
• 3-cyclohexyl-2-Piperidinone
• 3-cyclohexylpiperidin-2-one
• FT-0707530
• AKOS033934009
• DTXSID90789897
• SCHEMBL17138494
• 50549-23-0
• EN300-298389
• Z1509179876
• +Expand

• InChIKey： VPAPIRKENYRKCN-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H19NO/c13-11-10(7-4-8-12-11)9-5-2-1-3-6-9/h9-10H,1-8H2,(H,12,13)
• SMILES： C1CCC(CC1)C2CCCNC2=O

Computed Properties

• Exact Mass: 181.14677
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.146664230g/mol
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• Boiling Point: 345.0±11.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 204.7±4.2 °C
• Density: 1.0±0.1 g/cm3